N-cyclohexyl-5-[(3,4-dimethylphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-cyclohexyl-5-[(3,4-dimethylphenoxy)methyl]-N-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H26N2O3/c1-14-9-10-17(11-15(14)2)24-13-18-12-19(21-25-18)20(23)22(3)16-7-5-4-6-8-16/h9-12,16H,4-8,13H2,1-3H3
• InChI Key: WYWZUAUTEWSSMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC(=NO2)C(=O)N(C)C3CCCCC3)C
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

N-cyclohexyl-5-[(3,4-dimethylphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide, also known as JNJ-193, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of isoxazolecarboxamides and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-5-[(3,4-dimethylphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide is not fully understood. However, it has been suggested that the compound may exert its biological effects by modulating the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
N-cyclohexyl-5-[(3,4-dimethylphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to possess anti-inflammatory and analgesic properties, which may be useful in the treatment of pain and inflammation. In addition, it has also been found to exhibit anti-cancer properties, which may be useful in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-5-[(3,4-dimethylphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide has several advantages and limitations for lab experiments. One of the advantages is that it exhibits a wide range of biological activities, which makes it a useful compound for studying various biological processes. However, one of the limitations is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of N-cyclohexyl-5-[(3,4-dimethylphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide. One of the future directions is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another future direction is to study its potential use in the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of the compound, which may lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis of N-cyclohexyl-5-[(3,4-dimethylphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide involves the reaction of cyclohexylamine with 3,4-dimethylphenol in the presence of a base such as sodium hydroxide. The resulting product is then reacted with methyl isoxazole-3-carboxylate to obtain the final compound.

Scientific Research Applications

N-cyclohexyl-5-[(3,4-dimethylphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities such as anti-inflammatory, analgesic, and anti-cancer properties. In addition, it has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.